Cas no 1806-66-2 (Quinazoline, 4-methyl-2-phenyl-)

Quinazoline, 4-methyl-2-phenyl- structure
1806-66-2 structure
Product Name:Quinazoline, 4-methyl-2-phenyl-
CAS No:1806-66-2
MF:C15H12N2
MW:220.269183158875
CID:1372233
PubChem ID:12282535
Update Time:2025-04-20

Quinazoline, 4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 4-methyl-2-phenyl-
    • 4-methyl-2-phenylquinazoline
    • AUGLCKMKJCAGJB-UHFFFAOYSA-N
    • quinazoline,4-methyl-2-phenyl-
    • 2-phenyl-4-methyl quinazoline
    • SCHEMBL422358
    • 1806-66-2
    • 4-methyl-2-phenyl-quinazoline
    • Inchi: 1S/C15H12N2/c1-11-13-9-5-6-10-14(13)17-15(16-11)12-7-3-2-4-8-12/h2-10H,1H3
    • InChI Key: AUGLCKMKJCAGJB-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=NC(C)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 220.10000
  • Monoisotopic Mass: 220.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 3.60520

Quinazoline, 4-methyl-2-phenyl- Production Method

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